Custirsen sodium

• Molecular Formula: C231H292N78Na20O119P20S20
• Molecular Weight: 7786 g/mol
• InChI: InChI=1S/C231H312N78O119P20S20.20Na/c1-97-52-295(224(324)273-181(97)235)210-174(361-32-24-353-10)166(118(60-310)401-210)422-444(347,464)383-78-136-171(179(366-37-29-358-15)215(406-136)308-95-265-160-189(243)253-86-259-195(160)308)427-448(351,468)387-80-138-172(180(367-38-30-359-16)216(408-138)309-96-269-164-199(309)279-220(247)283-208(164)320)428-447(350,467)385-76-134-168(175(362-33-25-354-11)211(403-134)296-53-98(2)182(236)274-225(296)325)423-442(345,462)380-73-131-114(48-151(397-131)303-90-263-158-187(241)251-84-257-193(158)303)417-439(342,459)379-72-128-115(49-152(398-128)304-91-266-161-196(304)276-217(244)280-205(161)317)418-435(338,455)370-63-121-107(41-144(390-121)291-22-19-141(234)272-223(291)323)411-430(333,450)374-67-125-111(45-148(394-125)300-87-260-155-184(238)248-81-254-190(155)300)415-437(340,457)378-71-130-117(51-154(400-130)306-93-268-163-198(306)278-219(246)282-207(163)319)420-440(343,460)376-68-126-112(46-149(395-126)301-88-261-156-185(239)249-82-255-191(156)301)416-438(341,458)377-70-129-116(50-153(399-129)305-92-267-162-197(305)277-218(245)281-206(162)318)419-436(339,456)373-66-124-109(43-146(393-124)293-56-101(5)201(313)285-228(293)328)413-433(336,453)368-61-119-105(39-142(388-119)289-20-17-139(232)270-221(289)321)409-429(332,449)371-64-122-110(44-147(391-122)294-57-102(6)202(314)286-229(294)329)414-434(337,454)372-65-123-108(42-145(392-123)292-55-100(4)200(312)284-227(292)327)412-432(335,452)369-62-120-106(40-143(389-120)290-21-18-140(233)271-222(290)322)410-431(334,451)375-69-127-113(47-150(396-127)302-89-262-157-186(240)250-83-256-192(157)302)421-441(344,461)382-75-133-167(177(364-35-27-356-13)213(405-133)299-59-104(8)204(316)288-231(299)331)424-445(348,465)384-77-135-169(176(363-34-26-355-12)212(404-135)297-54-99(3)183(237)275-226(297)326)425-446(349,466)386-79-137-170(178(365-36-28-357-14)214(407-137)307-94-264-159-188(242)252-85-258-194(159)307)426-443(346,463)381-74-132-165(311)173(360-31-23-352-9)209(402-132)298-58-103(7)203(315)287-230(298)330;;;;;;;;;;;;;;;;;;;;/h17-22,52-59,81-96,105-138,142-154,165-180,209-216,310-311H,23-51,60-80H2,1-16H3,(H,332,449)(H,333,450)(H,334,451)(H,335,452)(H,336,453)(H,337,454)(H,338,455)(H,339,456)(H,340,457)(H,341,458)(H,342,459)(H,343,460)(H,344,461)(H,345,462)(H,346,463)(H,347,464)(H,348,465)(H,349,466)(H,350,467)(H,351,468)(H2,232,270,321)(H2,233,271,322)(H2,234,272,323)(H2,235,273,324)(H2,236,274,325)(H2,237,275,326)(H2,238,248,254)(H2,239,249,255)(H2,240,250,256)(H2,241,251,257)(H2,242,252,258)(H2,243,253,259)(H,284,312,327)(H,285,313,328)(H,286,314,329)(H,287,315,330)(H,288,316,331)(H3,244,276,280,317)(H3,245,277,281,318)(H3,246,278,282,319)(H3,247,279,283,320);;;;;;;;;;;;;;;;;;;;/q;20*+1/p-20
• InChIKey: BKRDNYHYNZJMPG-UHFFFAOYSA-A

Custirsen Sodium (OGX-011) Procurement Guide

Custirsen sodium (OGX-011, CC-8490) is an investigational second-generation antisense oligonucleotide (ASO) specifically designed to inhibit the production of clusterin, a stress-induced cytoprotective chaperone protein implicated in broad-spectrum treatment resistance across multiple solid tumor types [1]. As a 2′-methoxyethyl (2′-MOE) modified phosphorothioate oligonucleotide with a gapmer backbone, custirsen sodium represents a specific chemical entity within the ASO class, exhibiting distinct physicochemical and biological properties that differentiate it from unmodified or first-generation phosphorothioate oligonucleotides [2]. Its development rationale centers on the observation that secretory clusterin (sCLU) is not amenable to targeting by conventional small molecule inhibitors, making nucleotide-based strategies the primary viable approach for this mechanism [3].

Target Engagement

Clusterin mRNA knockdown studies in prostate cancer models; validated >90% tissue suppression in Phase I

Pharmacometrics

Population PK model development; three-compartment disposition characterization with covariate inputs

Reference Standard

Benchmarking novel clusterin inhibitors, siRNAs, or CRISPR approaches in xenograft/organoid systems

• [1] Zielinski R, Chi KN, Gleave ME. Custirsen (OGX-011): a second-generation antisense inhibitor of clusterin in development for the treatment of prostate cancer. Future Oncol. 2012 Oct;8(10):1239-51. View Source
• [2] Chi KN, Zoubeidi A, Gleave ME. Custirsen (OGX-011): a second-generation antisense inhibitor of clusterin for the treatment of cancer. Expert Opin Investig Drugs. 2008 Dec;17(12):1955-62. View Source
• [3] Zoubeidi A, Chi K, Gleave M. Targeting the cytoprotective chaperone, clusterin, for treatment of advanced cancer. Clin Cancer Res. 2010 Feb 15;16(4):1088-93. View Source

Custirsen Sodium Substitution Limitations

Generic substitution among antisense oligonucleotides is not scientifically valid due to profound differences in chemical architecture, target sequence specificity, and resulting pharmacological profiles. Custirsen sodium is a 21-mer oligonucleotide with a specific 2′-methoxyethyl (2′-MOE) modification on a phosphorothioate gapmer backbone, a chemistry that confers a prolonged tissue half-life of approximately seven days and enables potent, sequence-specific suppression of clusterin mRNA [1]. This is in stark contrast to unmodified phosphorothioate ASOs, which are rapidly cleared and exhibit inferior target suppression [1]. The clinically established effective dose of 640 mg intravenously, derived from population pharmacokinetic meta-analysis of 631 subjects across seven clinical studies, reflects the precise stoichiometric and biodistribution requirements unique to this molecule [2]. Interchanging with another clusterin-targeting oligonucleotide (e.g., siRNA constructs or alternative ASO sequences) or a different second-generation ASO targeting another mRNA would not replicate the established target engagement, pharmacokinetic behavior, or safety profile documented for custirsen sodium, thereby compromising experimental reproducibility and translational validity.

Sequence

Sequence-specific mRNA binding: ASOs targeting other transcripts (e.g., apatorsen/Hsp27) do not suppress clusterin and may shift pathway-readout interpretation.

Chemistry

2′-MOE gapmer design with phosphorothioate backbone differs from first-generation or unmodified ASOs; tissue half-life, clearance, and safety-related endpoints may not transfer.

Data Context

Reported safety/tolerability profiles from >1,600 subjects in custirsen trials are compound-specific; extrapolation to other ASOs requires independent validation.

• [1] Gleave ME, Monia BP. Antisense therapy for cancer. Nat Rev Cancer. 2005 Jun;5(6):468-79. View Source
• [2] Edwards AY, Elgart A, Farrell C, Barnett-Griness O, Rabinovich-Guilatt L, Spiegelstein O. A population pharmacokinetic meta-analysis of custirsen, an antisense oligonucleotide, in oncology patients and healthy subjects. Br J Clin Pharmacol. 2017 Sep;83(9):1932-1943. View Source

Custirsen Sodium Differentiation Evidence

Clusterin Knockdown in Prostate Cancer Tissue

In a randomized Phase 2 trial (N=82) comparing custirsen sodium plus docetaxel/prednisone to docetaxel/prednisone alone in first-line metastatic castration-resistant prostate cancer (mCRPC), the addition of custirsen sodium resulted in a numerically substantial improvement in median overall survival [1]. The 6.9-month increase in median OS, while not powered for definitive statistical significance, provided the rationale for subsequent Phase 3 programs and represents a clear differentiation signal in the early clinical development of this compound.

Tissue Knockdown

Cross-study comparable

>90% reduction in clusterin mRNA

Supports clusterin target-engagement assay context

Phase I neoadjuvant trial (n=25); qPCR analysis; dose-response Ptrend

Overall Survival

Direct head-to-head comparison

Phase II: +6.9 months (HR 0.50) Phase III all-comers: HR 0.93 (non-significant)

Reported survival endpoint context; Phase II signal not replicated in unselected Phase III population

Poor-prognosis subgroup Phase III: +3.0 months (HR 0.72, p=0.0026)

PK Model

Class-level inference

Three-compartment model; tissue t½ ≈7 days

Supports pharmacometric model validation

Meta-analysis of 5,588 concentrations from 631 subjects; covariates: age, weight, creatinine

Regimen Safety

Cross-study comparable

Dose escalation reduced constitutional symptoms; transaminase elevation 0–27% dose-dependent; no QT prolongation

Supports infusion-regimen optimization context

Healthy subject study (n=24); dexamethasone premedication protocol

Patient Stratification

Direct head-to-head comparison

HR 0.72 (95% CI 0.579–0.892, p=0.0026)

Supports patient-stratification model development

SYNERGY post-hoc analysis; poor-prognosis composite score (liver mets, opioids, KPS)

Evidence Dimension	Median Overall Survival
Target Compound Data	23.8 months (95% CI, 16.2 months to not reached)
Comparator Or Baseline	16.9 months (docetaxel/prednisone alone)
Quantified Difference	+6.9 months (41% relative increase)
Conditions	Randomized Phase 2 trial; 82 patients with first-line mCRPC; custirsen sodium 640 mg IV weekly with docetaxel 75 mg/m2 every 3 weeks plus prednisone 5 mg twice daily

Why This Matters

This 6.9-month survival differential from a randomized Phase 2 study provides quantitative evidence of potential clinical benefit that informs go/no-go decisions for internal research programs evaluating custirsen sodium in combination regimens.

• [1] Chi KN, Hotte SJ, Yu EY, Tu D, Eigl BJ, Tannock I, Saad F, North S, Powers J, Gleave ME, Eisenhauer EA. Randomized phase II study of docetaxel and prednisone with or without OGX-011 in patients with metastatic castration-resistant prostate cancer. J Clin Oncol. 2010 Sep 20;28(27):4247-54. View Source

Phase II Overall Survival in mCRPC

In preclinical xenograft models of human castrate-resistant prostate cancer (CRPC), custirsen sodium (OGX-011) demonstrated synergistic enhancement of Hsp90 inhibitor activity [1]. The combination of custirsen sodium with an Hsp90 inhibitor (PF-04929113 or 17-AAG) markedly potentiated antitumor efficacy compared to Hsp90 inhibitor monotherapy, achieving 80% inhibition of tumor growth with prolonged survival [1]. This synergy was mechanistically linked to custirsen sodium's blockade of treatment-induced clusterin upregulation, which otherwise attenuates Hsp90 inhibitor effectiveness.

Overall Survival

Direct head-to-head comparison

Phase II: +6.9 months (HR 0.50) Phase III all-comers: HR 0.93 (non-significant)

Reported survival endpoint context; Phase II signal not replicated in unselected Phase III population

Poor-prognosis subgroup Phase III: +3.0 months (HR 0.72, p=0.0026)

Evidence Dimension	Tumor Growth Inhibition
Target Compound Data	80% inhibition of tumor growth (custirsen sodium + Hsp90 inhibitor)
Comparator Or Baseline	Hsp90 inhibitor monotherapy (PF-04929113 or 17-AAG alone)
Quantified Difference	Markedly potentiated efficacy; prolonged survival observed
Conditions	Human CRPC xenograft models (LNCaP and PC-3); custirsen sodium administered in combination with Hsp90 inhibitors PF-04929113 or 17-AAG

Why This Matters

For research groups investigating Hsp90 inhibitors or other agents that induce a heat shock response, this 80% tumor growth inhibition metric provides a quantifiable benchmark for custirsen sodium's combinatorial potential, supporting procurement for preclinical synergy studies.

• [1] Lamoureux F, Thomas C, Yin MJ, Kuruma H, Beraldi E, Fazli L, Zoubeidi A, Gleave ME. Clusterin inhibition using OGX-011 synergistically enhances Hsp90 inhibitor activity by suppressing the heat shock response in castrate-resistant prostate cancer. Cancer Res. 2011 Sep 1;71(17):5838-49. View Source

Population Pharmacokinetic Model

A population pharmacokinetic meta-analysis integrating data from seven clinical studies (five Phase 1, one Phase 1/2, and one Phase 3) involving 631 subjects and 5,588 plasma concentrations established definitive PK parameters for custirsen sodium [1]. The three-compartment model with first-order elimination yielded a typical clearance (CL) of 2.36 L/h (95% CI: 2.30–2.42 L/h) and a central volume of distribution (V1) of 6.08 L (95% CI: 5.93–6.23 L) for a representative 66-year-old, 82 kg individual with serum creatinine 0.933 mg/dL [1]. This extensive tissue distribution aligns with the compound's prolonged tissue half-life and is a direct consequence of its specific 2′-MOE gapmer chemistry.

PK Model

Class-level inference

Three-compartment model; tissue t½ ≈7 days

Supports pharmacometric model validation

Meta-analysis of 5,588 concentrations from 631 subjects; covariates: age, weight, creatinine

Evidence Dimension	Population Pharmacokinetic Parameters (Typical Values)
Target Compound Data	CL = 2.36 L/h (95% CI: 2.30–2.42); V1 = 6.08 L (5.93–6.23); V3 = 15.8 L (14.6–17.0)
Comparator Or Baseline	Unmodified phosphorothioate ASOs (class-level comparison; rapid plasma clearance, limited tissue distribution)
Quantified Difference	Custirsen sodium exhibits extensive tissue distribution with large peripheral compartment volume (V3 = 15.8 L) and relatively low plasma clearance, consistent with second-generation 2′-MOE gapmer ASO pharmacology
Conditions	Population PK meta-analysis; 631 subjects; custirsen doses 160–640 mg IV over 120 minutes; three-compartment model with first-order elimination

Why This Matters

For procurement and research planning, these validated PK parameters enable precise dose selection, scheduling design, and prediction of target tissue exposure, ensuring experimental designs are aligned with the compound's established pharmacokinetic behavior.

• [1] Edwards AY, Elgart A, Farrell C, Barnett-Griness O, Rabinovich-Guilatt L, Spiegelstein O. A population pharmacokinetic meta-analysis of custirsen, an antisense oligonucleotide, in oncology patients and healthy subjects. Br J Clin Pharmacol. 2017 Sep;83(9):1932-1943. View Source

Dose-Escalation Regimen and Safety

The Phase 3 SYNERGY trial (N=1,022) evaluated the addition of custirsen sodium to standard first-line docetaxel/prednisone therapy in men with metastatic castration-resistant prostate cancer (mCRPC) [1]. The trial did not meet its primary endpoint of a statistically significant improvement in overall survival; the addition of custirsen sodium resulted in a median OS of 23.4 months compared to 22.2 months for docetaxel/prednisone alone, with a hazard ratio of 0.93 and a one-sided p-value of 0.207 [1]. This result provides a definitive, high-level evidence benchmark for the lack of survival benefit in this specific patient population and combination regimen, informing research direction and resource allocation.

Regimen Safety

Cross-study comparable

Dose escalation reduced constitutional symptoms; transaminase elevation 0–27% dose-dependent; no QT prolongation

Supports infusion-regimen optimization context

Healthy subject study (n=24); dexamethasone premedication protocol

Evidence Dimension	Median Overall Survival
Target Compound Data	23.4 months
Comparator Or Baseline	22.2 months (docetaxel/prednisone alone)
Quantified Difference	+1.2 months (HR 0.93; one-sided p=0.207)
Conditions	Phase 3 SYNERGY trial; 1,022 men with first-line mCRPC; custirsen sodium 640 mg IV weekly plus docetaxel 75 mg/m2 every 3 weeks and prednisone 5 mg twice daily

Why This Matters

This negative Phase 3 result is critical evidence for procurement decisions: it delineates a specific clinical context where custirsen sodium does not provide additive benefit, guiding researchers away from unproductive investigation in this particular combination and patient setting.

• [1] Chi KN, Higano CS, Blumenstein B, Ferrero JM, Reeves J, Feyerabend S, Gravis G, Merseburger AS, Stenzl A, Bergman AM, Mukherjee SD, Zalewski P, Saad F, Jacobs C, Gleave M, de Bono JS. A randomized phase 3 study comparing first-line docetaxel/prednisone to docetaxel/prednisone plus custirsen in men with metastatic castration-resistant prostate cancer (SYNERGY). Ann Oncol. 2017;28(suppl_5):v605. View Source

Patient-Selection Biomarker in mCRPC

The Phase 3 AFFINITY trial (N=635) assessed custirsen sodium in combination with cabazitaxel and prednisone in patients with metastatic castration-resistant prostate cancer (mCRPC) who had previously progressed on docetaxel [1]. The trial found no survival benefit; median overall survival was 14.1 months (95% CI 12.7–15.9) in the custirsen sodium group versus 13.4 months (95% CI 12.1–14.9) in the control group, with a hazard ratio of 0.95 (95% CI 0.80–1.12; log-rank p=0.53) [1]. Safety analysis revealed a higher incidence of grade ≥3 adverse events in the custirsen sodium arm (76%) compared to the control arm (66%), with neutropenia (22% vs 20%) and anemia (22% vs 16%) being most frequent [2].

Patient Stratification

Direct head-to-head comparison

HR 0.72 (95% CI 0.579–0.892, p=0.0026)

Supports patient-stratification model development

SYNERGY post-hoc analysis; poor-prognosis composite score (liver mets, opioids, KPS)

Evidence Dimension	Median Overall Survival
Target Compound Data	14.1 months (95% CI 12.7–15.9)
Comparator Or Baseline	13.4 months (95% CI 12.1–14.9) (cabazitaxel/prednisone alone)
Quantified Difference	+0.7 months (HR 0.95; 95% CI 0.80–1.12; p=0.53)
Conditions	Phase 3 AFFINITY trial; 635 patients with mCRPC post-docetaxel; custirsen sodium 640 mg IV weekly (with three loading doses) plus cabazitaxel 25 mg/m2 every 21 days and prednisone 10 mg daily

Why This Matters

This second negative Phase 3 trial in a distinct clinical setting (post-docetaxel with cabazitaxel) provides confirmatory evidence that custirsen sodium does not improve survival in mCRPC when combined with taxane chemotherapy. This data is essential for procurement decisions to avoid redundant research in this well-characterized, negative-indication space.

• [1] Beer TM, Hotte SJ, Saad F, Alekseev B, Matveev V, Fléchon A, Gravis G, Joly F, Chi KN, Malik Z, Blumenstein B, Stewart PS, Jacobs CA, Fizazi K. Custirsen (OGX-011) combined with cabazitaxel and prednisone versus cabazitaxel and prednisone alone in patients with metastatic castration-resistant prostate cancer previously treated with docetaxel (AFFINITY): a randomised, open-label, international, phase 3 trial. Lancet Oncol. 2017 Nov;18(11):1532-1542. View Source
• [2] Beer TM, et al. AFFINITY trial safety data as reported in Univadis Clinical Summaries. Lancet Oncol. 2017. View Source

Custirsen Sodium Application Scenarios

Clusterin-Driven Chemo-Resistance Models

Based on preclinical xenograft evidence demonstrating 80% tumor growth inhibition when custirsen sodium is combined with Hsp90 inhibitors (PF-04929113 or 17-AAG) compared to monotherapy [1], this compound is optimally deployed in research programs exploring combinatorial strategies with agents known to induce a heat shock response and clusterin upregulation. The quantifiable synergy provides a clear benchmark for evaluating custirsen sodium's potential to overcome treatment-induced resistance mediated by clusterin.

Pharmacometric Modeling for ASOs

The population pharmacokinetic meta-analysis of custirsen sodium, with 5,588 concentrations from 631 subjects, provides a robust, validated three-compartment model (CL = 2.36 L/h, V1 = 6.08 L, V3 = 15.8 L) [2]. This makes custirsen sodium a well-characterized reference compound for studies investigating the pharmacokinetic behavior and tissue distribution of second-generation 2′-MOE modified phosphorothioate gapmer antisense oligonucleotides, enabling cross-compound comparisons and modeling of ASO class pharmacology.

ASO Delivery and Tolerability Optimization

Given the definitive negative results from two large Phase 3 trials—SYNERGY (HR 0.93, p=0.207 with docetaxel) [3] and AFFINITY (HR 0.95, p=0.53 with cabazitaxel) [4]—custirsen sodium serves as a critical negative control or benchmarking compound in research aimed at evaluating novel clusterin-targeting agents or alternative combination strategies in metastatic castration-resistant prostate cancer. Its well-documented lack of survival benefit in these specific taxane combination contexts provides a quantitative comparator for assessing the potential superiority of newer approaches.

Biomarker Discovery in Advanced Prostate Cancer

The Phase 2 signal of a 6.9-month median overall survival improvement in first-line mCRPC (23.8 months vs 16.9 months) [5] supports continued preclinical investigation of custirsen sodium in other solid tumor types where clusterin overexpression is implicated in treatment resistance, including non-small cell lung cancer, breast cancer, and bladder cancer. The compound's established 640 mg IV weekly dosing and PK profile [2] provide a translational framework for designing preclinical and early-phase clinical studies in these alternative indications.

Application

Selection Property

Validation Focus

Clusterin-driven chemo-resistance models

Clusterin suppression characterization

sCLU knockdown model validation

Pharmacometric modeling for ASOs

Population PK model framework

PBPK and translational PK/PD modeling

ASO delivery & tolerability optimization

Dose-escalation protocol data

Infusion reaction mitigation research

Biomarker discovery in advanced prostate cancer

Prognostic enrichment strategy

Predictive biomarker validation studies

• [1] Lamoureux F, Thomas C, Yin MJ, Kuruma H, Beraldi E, Fazli L, Zoubeidi A, Gleave ME. Clusterin inhibition using OGX-011 synergistically enhances Hsp90 inhibitor activity by suppressing the heat shock response in castrate-resistant prostate cancer. Cancer Res. 2011 Sep 1;71(17):5838-49. View Source
• [2] Edwards AY, Elgart A, Farrell C, Barnett-Griness O, Rabinovich-Guilatt L, Spiegelstein O. A population pharmacokinetic meta-analysis of custirsen, an antisense oligonucleotide, in oncology patients and healthy subjects. Br J Clin Pharmacol. 2017 Sep;83(9):1932-1943. View Source
• [3] Chi KN, Higano CS, Blumenstein B, et al. A randomized phase 3 study comparing first-line docetaxel/prednisone to docetaxel/prednisone plus custirsen in men with metastatic castration-resistant prostate cancer (SYNERGY). Ann Oncol. 2017;28(suppl_5):v605. View Source
• [4] Beer TM, Hotte SJ, Saad F, Alekseev B, Matveev V, Fléchon A, Gravis G, Joly F, Chi KN, Malik Z, Blumenstein B, Stewart PS, Jacobs CA, Fizazi K. Custirsen (OGX-011) combined with cabazitaxel and prednisone versus cabazitaxel and prednisone alone in patients with metastatic castration-resistant prostate cancer previously treated with docetaxel (AFFINITY): a randomised, open-label, international, phase 3 trial. Lancet Oncol. 2017 Nov;18(11):1532-1542. View Source
• [5] Chi KN, Hotte SJ, Yu EY, Tu D, Eigl BJ, Tannock I, Saad F, North S, Powers J, Gleave ME, Eisenhauer EA. Randomized phase II study of docetaxel and prednisone with or without OGX-011 in patients with metastatic castration-resistant prostate cancer. J Clin Oncol. 2010 Sep 20;28(27):4247-54. View Source